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Compound of Interest

Compound Name:
Manganese(II) bromide

tetrahydrate

Cat. No.: B154674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of manganese(II) bromide tetrahydrate (MnBr₂·4H₂O). It is intended to be a

core resource for professionals in research, development, and manufacturing who utilize this

versatile inorganic compound. This document details the material's properties, synthesis,

chemical behavior, and safety protocols, with quantitative data presented in structured tables

and key processes illustrated through diagrams.

Physical and Chemical Characteristics
Manganese(II) bromide tetrahydrate is a pale pink to reddish crystalline solid.[1][2] It is

known for its hygroscopic nature, readily absorbing moisture from the atmosphere.[2] This

compound is highly soluble in water and also shows solubility in alcohols like ethanol.[2]
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Property Value References

Molecular Formula MnBr₂·4H₂O [3]

Molecular Weight 286.81 g/mol [3]

Appearance
Pink to orange/red crystalline

solid
[1][2]

Melting Point 64 °C (decomposes) [4]

Solubility in Water
146 g/100 mL at 20 °C (for

anhydrous)
[4]

Crystal System
Orthorhombic (for trans-

MnBr₂·4H₂O)
[5]

Space Group Cmcm (for trans-MnBr₂·4H₂O) [5]

Table of Chemical Identifiers
Identifier Value References

CAS Number 10031-20-6 [2][4]

PubChem CID 19915385 [4]

EC Number 629-337-7 [4]

InChI Key
HHDPJRSXPOGIOP-

UHFFFAOYSA-L
[4]

SMILES O.O.O.O.[Mn+2].[Br-].[Br-] [4]

Chemical Reactivity and Applications
Manganese(II) bromide serves as a versatile reagent and precursor in various chemical

transformations. It is a source of manganese(II) ions and acts as a catalyst in numerous

organic reactions. Its applications span organic synthesis, materials science, and biochemistry.

Catalysis: Anhydrous MnBr₂ is employed as a catalyst in C-H bond alkylation and other

cross-coupling reactions, offering an inexpensive alternative to precious metal catalysts.[6]
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Materials Science: It is a precursor for the synthesis of manganese-based hybrid materials,

such as (TBA)₂MnBr₄ (TBA = tetrabutylammonium), which exhibit potential in optoelectronic

applications like UV photodetection due to their stable green light emission.[1] It is also used

to prepare manganese oxide materials for batteries and pigments.

Chemical Synthesis: The compound is a common starting material for the synthesis of other

manganese complexes and coordination polymers.

Biochemical Research: It is utilized in studies involving manganese-dependent enzymes as

a source of Mn²⁺ ions.

Experimental Protocols
This section provides detailed methodologies for the synthesis of MnBr₂·4H₂O and a

representative catalytic application.

Synthesis of Manganese(II) Bromide Tetrahydrate
Manganese(II) bromide tetrahydrate can be synthesized through the reaction of

manganese(II) carbonate with hydrobromic acid. This acid-base reaction yields the soluble

manganese(II) bromide, carbon dioxide, and water. Subsequent crystallization from the

aqueous solution affords the tetrahydrate form.

Reaction: MnCO₃(s) + 2HBr(aq) → MnBr₂(aq) + H₂O(l) + CO₂(g)

Protocol:

Reaction Setup: In a fume hood, add a stoichiometric amount of manganese(II) carbonate

powder to a stirred aqueous solution of 48% hydrobromic acid in a glass beaker. The

addition should be performed slowly to control the effervescence from CO₂ evolution.

Reaction Completion: Continue stirring the mixture at room temperature until all the

manganese carbonate has reacted and gas evolution ceases. The resulting solution will be a

pale pink.

Filtration: Filter the solution to remove any unreacted starting material or solid impurities.
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Crystallization: Gently heat the filtrate to concentrate the solution. Allow the concentrated

solution to cool slowly to room temperature, followed by further cooling in an ice bath to

induce crystallization.

Isolation and Drying: Collect the pink crystals of MnBr₂·4H₂O by vacuum filtration. Wash the

crystals with a small amount of cold deionized water, followed by a cold ethanol wash. Dry

the product under vacuum at room temperature.
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Synthesis Workflow: MnBr₂·4H₂O

Manganese(II) Carbonate
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(Slow Addition, Stirring)
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Thermal Decomposition Pathway

MnBr₂·4H₂O(s)

MnBr₂·2H₂O(s) + 2H₂O(g)

Δ (T₁ > 64°C)

MnBr₂(s) + 2H₂O(g)

Δ (T₂)

Decomposition Products
(e.g., Mn Oxides, Br₂)

Δ (T₃ > 698°C)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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